Cas no 62500-21-4 (Copper, (3-ethoxy-3-oxo-1-propynyl)-)

Copper, (3-ethoxy-3-oxo-1-propynyl)- structure
62500-21-4 structure
Product Name:Copper, (3-ethoxy-3-oxo-1-propynyl)-
CAS No:62500-21-4
MF:C5H5CuO2
MW:160.638003110886
CID:442560
PubChem ID:85437952
Update Time:2025-04-19

Copper, (3-ethoxy-3-oxo-1-propynyl)- Chemical and Physical Properties

Names and Identifiers

    • Copper, (3-ethoxy-3-oxo-1-propynyl)-
    • copper(1+),ethyl prop-2-ynoate
    • 62500-21-4
    • DTXSID00487610
    • Inchi: 1S/C5H5O2.Cu/c1-3-5(6)7-4-2;/h4H2,2H3;/q-1;+1
    • InChI Key: QWQIFSHFHUHVIR-UHFFFAOYSA-N
    • SMILES: [Cu+].O(C(C#[C-])=O)CC

Computed Properties

  • Exact Mass: 159.95855
  • Monoisotopic Mass: 159.958552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 107
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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